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Compound of Interest

Compound Name: (22R)-Budesonide-d6

Cat. No.: B15611834

An advanced UPLC-MS/MS method provides a robust and sensitive platform for the
stereoselective pharmacokinetic analysis of budesonide, a corticosteroid existing as a 1:1
racemic mixture of the 22R and 22S epimers.[1] Given that stereocisomers can exhibit different
pharmacological and toxicological profiles, it is crucial for drug development and clinical
pharmacology to understand the pharmacokinetic behavior of each epimer individually. This
document outlines the application and detailed protocols for the simultaneous quantification of
22R-budesonide and 22S-budesonide in human plasma.

The method demonstrates significant differences in the pharmacokinetic profiles of the two
epimers. Notably, the systemic exposure (AUC) of the 22S-epimer is substantially higher than
that of the 22R-epimer, indicating stereoselective disposition in the body.[2][3] This high-
throughput and sensitive assay is well-suited for clinical and preclinical studies, enabling a
deeper understanding of budesonide's efficacy and safety.

Application Notes

The UPLC-MS/MS method described offers a highly selective and sensitive approach for the
simultaneous determination of budesonide's 22R and 22S epimers in biological matrices such
as human plasma.[2][3] The baseline chromatographic separation of the epimers, combined
with the specificity of tandem mass spectrometry, ensures accurate quantification with a low
limit of quantification (LLOQ) of 5.0 pg/mL for both epimers.[2][3]

Key features of this method include:
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» High Sensitivity: Achieves LLOQs in the low pg/mL range, essential for pharmacokinetic
studies where plasma concentrations are low.[2][3][4]

o Stereoselectivity: Enables baseline separation and individual quantification of the 22R and
22S epimers within a short run time.[2][5]

e Robustness: The use of a stable isotope-labeled internal standard (d8-budesonide) ensures
high precision and accuracy.[2][3]

e High Throughput: A rapid chromatographic runtime of under 7 minutes allows for the analysis
of a large number of samples efficiently.[2][5]

This method has been successfully applied to pharmacokinetic studies in humans, revealing
significant differences between the epimers. For instance, following the administration of
controlled-release budesonide capsules, the AUC(0-w) of 22S-budesonide was found to be
approximately six times higher than that of 22R-budesonide.[2][3] Consequently, the total body
clearance of the 22S epimer was significantly lower, with a 22S-/22R-BUD clearance ratio of
0.17.[2][3]

Experimental Protocols
Plasma Sample Preparation (Liquid-Liquid Extraction)

This protocol details the extraction of budesonide epimers from human plasma.
Materials:

e Human plasma (K2EDTA)

e Budesonide 22R and 22S epimer reference standards

e d8-Budesonide epimers (Internal Standard - IS)

e n-hexane, dichloromethane, isopropanol (HPLC grade)

e Ammonia solution

e Microcentrifuge tubes (2 mL)
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e \ortex mixer
e Centrifuge
o Nitrogen evaporator

Procedure:

Pipette 200 pL of human plasma into a 2 mL microcentrifuge tube.

¢ Add the internal standard (d8-budesonide epimers) solution.

e Add 50 pL of ammonia solution to create alkaline conditions.

e Add 1 mL of extraction solvent (n-hexane/dichloromethane/isopropanol, 2:1:0.1, v/iviv).[2][3]
o Vortex the mixture for 10 minutes.

o Centrifuge at 4000 rpm for 5 minutes to separate the organic and aqueous layers.

o Transfer the upper organic layer to a clean tube.

o Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.

» Reconstitute the residue in 100 pL of the mobile phase.

» Vortex for 30 seconds and transfer the solution to an autosampler vial for UPLC-MS/MS
analysis.

UPLC-MS/MS Analysis

Instrumentation:
e UPLC System: Waters ACQUITY UPLC or equivalent

o Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., SCIEX Triple Quad 5500+
or Waters Xevo TQ-XS)[4][6]

e Analytical Column: Acquity UPLC BEH C18 (50mm x 2.1mm, 1.7um)[2][5]
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Chromatographic Conditions:

Parameter Condition
Acquity UPLC BEH C18 (50mm x 2.1mm,
Column
1. 7um)[2][5]
. Isocratic: Acetonitrile / 5mM Ammonium Acetate
Mobile Phase ) ]
/ Acetic Acid (29:71:0.142, viviv)[2][5]
Flow Rate 0.7 mL/min[2][5]
Column Temperature 40°C
Injection Volume 10 pyL

Total Run Time

7 minutes[2][5]

Mass Spectrometric Conditions:

Parameter

Condition

lonization Mode

Positive Electrospray lonization (ESI+)

Scan Type Multiple Reaction Monitoring (MRM)[2][3]
Capillary Voltage 3.0 kv
Source Temp. 150°C
Desolvation Temp. 500°C

MRM Transitions

Budesonide Epimers (22R & 22S): m/z 489 -
357[2][3]d8-Budesonide Epimers (IS): m/z 497
- 357[2][3]

Dwell Time

75 ms[4]

Quantitative Data Summary

The method was validated for linearity, precision, and accuracy.
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Table 1: UPLC-MS/MS Method Validation Parameters

Parameter 22R-Budesonide 22S-Budesonide
Linearity Range (pg/mL) 5.0 - 500[2][3] 5.0 - 3000[2][3]
LLOQ (pg/mL) 5.0[2][3] 5.0[2][3]

Intra-day Precision (%CV) <15% <15%

Inter-day Precision (%CV) <15% <15%

Accuracy (% Bias) Within £15% Within £15%

Table 2: Pharmacokinetic Parameters of Budesonide Epimers in Humans

Parameter 22R-Budesonide 22S-Budesonide Reference
Cmax (ug/L) 1.8 - [11[7]
Tmax (hours) 0.46 - [1107]
AUC(0-») Ratio

~6.0 [2][3]
(22S/22R)
Elimination Half-life

2.3 - [117]

(hours)
Total Body Clearance

0.17 [2][3]

Ratio (22S/22R)

Note: Some studies have reported no consistent enantiomer-specific differences in drug
disposition in certain patient groups.[1][8] Pharmacokinetic parameters can vary based on the
formulation and route of administration.
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Caption: Experimental workflow for stereoselective analysis of budesonide.
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Caption: Simplified metabolic pathway of budesonide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pharmacokinetic study of budesonide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.researchgate.net/publication/235648497_Simultaneous_quantification_of_22R_and_22S_epimers_of_budesonide_in_human_plasma_by_ultra-high-performance_liquid_chromatography-tandem_mass_spectrometry_Application_in_a_stereoselective_pharmacokinet
https://www.waters.com/nextgen/us/en/library/application-notes/2020/a-rapid-method-for-the-ultra-sensitive-quantification-of-budesonide-and-formoterol-in-human-plasma.html
https://www.researchgate.net/publication/11868249_Clinical_Pharmacokinetics_of_Inhaled_Budesonide
https://pmc.ncbi.nlm.nih.gov/articles/PMC2014401/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2014401/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2014401/
https://www.benchchem.com/product/b15611834#uplc-ms-ms-method-for-stereoselective-pharmacokinetic-study-of-budesonide
https://www.benchchem.com/product/b15611834#uplc-ms-ms-method-for-stereoselective-pharmacokinetic-study-of-budesonide
https://www.benchchem.com/product/b15611834#uplc-ms-ms-method-for-stereoselective-pharmacokinetic-study-of-budesonide
https://www.benchchem.com/product/b15611834#uplc-ms-ms-method-for-stereoselective-pharmacokinetic-study-of-budesonide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15611834?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

